Cas no 109932-97-0 (2-tert-butyl-N-methylaniline)

• Product Name: 2-tert-butyl-N-methylaniline
• CAS No: 109932-97-0
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• MDL: MFCD11934511
• CID: 894247
• PubChem ID: 517928
• Update Time: 2026-04-29

2-tert-butyl-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• aniline, o-tert-butyl-n-methyl-
• 2-tert-butyl-N-methylaniline

• MDL： MFCD11934511

Computed Properties

• Exact Mass: 163.13621

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-tert-butyl-N-methylaniline

Comprehensive Overview of 2-tert-butyl-N-methylaniline (CAS No. 109932-97-0): Properties, Applications, and Industry Insights

2-tert-butyl-N-methylaniline (CAS No. 109932-97-0) is a specialized organic compound widely recognized for its role in fine chemical synthesis and industrial applications. This aromatic amine derivative, characterized by its tert-butyl and methyl substituents, exhibits unique physicochemical properties that make it valuable in pharmaceuticals, agrochemicals, and material science. With the growing demand for high-performance intermediates, this compound has garnered attention for its versatility and efficiency in synthetic pathways.

One of the most frequently searched questions about 2-tert-butyl-N-methylaniline revolves around its synthesis methods. Researchers often explore catalytic alkylation or reductive amination techniques to produce this compound with high yield and purity. Recent advancements in green chemistry have also led to interest in solvent-free or low-waste processes, aligning with global sustainability trends. The compound’s thermal stability and solubility profile further enhance its applicability in high-temperature reactions and non-polar solvent systems.

In the pharmaceutical sector, 2-tert-butyl-N-methylaniline serves as a key intermediate for drug discovery, particularly in the development of central nervous system (CNS) agents and anti-inflammatory compounds. Its structural motif is often leveraged to modulate lipophilicity and bioavailability. Meanwhile, agrochemical manufacturers utilize it in formulating crop protection agents, where its electron-donating groups improve pesticidal activity. These applications address current industry demands for efficient bioactive molecules.

From a commercial perspective, suppliers of CAS No. 109932-97-0 emphasize stringent quality control standards, including HPLC and GC-MS validation, to meet regulatory requirements. The compound’s storage conditions (typically under inert gas) and handling precautions are also critical topics for end-users. As the market for custom synthesis expands, this compound is increasingly sourced for tailored chemical solutions in R&D pipelines.

Emerging trends highlight the integration of 2-tert-butyl-N-methylaniline in advanced material science, such as polymer additives and organic semiconductors. Its ability to act as a ligand precursor in coordination chemistry further broadens its utility. With ongoing studies on its structure-activity relationships, this compound continues to inspire innovations across interdisciplinary fields, making it a focal point for academic and industrial research alike.